![molecular formula C21H28N4OS B2486419 5-((3,5-Dimethylpiperidin-1-yl)(p-tolyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 1008980-37-7](/img/structure/B2486419.png)
5-((3,5-Dimethylpiperidin-1-yl)(p-tolyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-((3,5-Dimethylpiperidin-1-yl)(p-tolyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H28N4OS and its molecular weight is 384.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
- Development of Heterocyclic Compounds : Research demonstrates the synthetic utility of heteroaromatic compounds, including the preparation of various triazolopyrimidines and related structures, indicating the significance of such compounds in developing novel chemical entities with potentially unique properties (Westerlund, 1980).
- Antifungal Agents : A novel series of compounds, including triazolopyrimidines, have been synthesized and evaluated for their antifungal activity. One study found certain derivatives to be potent against Candida albicans, showing the potential of these compounds in addressing fungal infections (Sangshetti et al., 2014).
- Antibacterial and Antifungal Activities : Several newly synthesized compounds, incorporating triazolopyrimidine moieties, exhibited moderate effects against bacterial and fungal species, suggesting their applicability in developing antimicrobial agents (Abdel‐Aziz et al., 2008).
Potential Therapeutic Applications
- Cancer Treatment : Molecular docking studies of certain triazolopyrimidine derivatives showed good binding modes in the active site of fungal enzyme P450 cytochrome lanosterol 14 α-demethylase, indicating their potential as therapeutic agents in cancer treatment (Sert et al., 2020).
- Antimicrobial Activity : Compounds bearing triazolopyrimidine structures have been shown to possess antimicrobial activities, highlighting their potential in combating microbial infections (Bektaş et al., 2007).
Chemical Synthesis and Drug Design
- Eco-friendly Synthesis : Research into the eco-friendly preparation of triazolopyrimidine derivatives using novel additives suggests advancements in synthetic methodologies that are both efficient and environmentally conscious (Khaligh et al., 2020).
Properties
IUPAC Name |
5-[(3,5-dimethylpiperidin-1-yl)-(4-methylphenyl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N4OS/c1-5-17-22-21-25(23-17)20(26)19(27-21)18(16-8-6-13(2)7-9-16)24-11-14(3)10-15(4)12-24/h6-9,14-15,18,26H,5,10-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHCGVMQAMMKOBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)C)N4CC(CC(C4)C)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.